Cas no 105854-98-6 (4-TERT-BUTYLDIPHENYL SULFIDE)

4-TERT-BUTYLDIPHENYL SULFIDE structure
4-TERT-BUTYLDIPHENYL SULFIDE structure
Product Name:4-TERT-BUTYLDIPHENYL SULFIDE
CAS No:105854-98-6
MF:C16H18S
MW:242.379123210907
CID:94689
PubChem ID:11413822
Update Time:2025-04-18

4-TERT-BUTYLDIPHENYL SULFIDE Chemical and Physical Properties

Names and Identifiers

    • 4-TERT-BUTYLDIPHENYL SULFIDE
    • (P-T-BUTYLPHENYLTHIO)BENZENE
    • 4-TERT-BUTYLPHENYLTHIOBENZENE
    • DTXSID20465132
    • (4-(tert-butyl)phenyl)(phenyl)sulfane
    • 4-t-butylphenyl phenyl sulfide
    • 1-tert-butyl-4-(phenylsulfanyl)benzene
    • BENZENE,[(1-PHENYLBUTYL)THIO]-
    • FT-0619479
    • 85609-03-6
    • D89019
    • 4-Tert-butyl diphenyl sulfide
    • 1-tert-butyl-4-phenylsulfanylbenzene
    • AKOS015898663
    • B3484
    • (1S-trans)-2-Fluorocyclopropanecarbonylchloride
    • 105854-98-6
    • 4-tert-butylphenyl phenyl sulfide
    • J-502087
    • (4-tert-butylphenyl)(phenyl)sulfane
    • MFCD06200845
    • KGRAEJDVHXHGSQ-UHFFFAOYSA-N
    • SCHEMBL2754910
    • AS-63162
    • CS-0456434
    • AC-24521
    • Inchi: 1S/C16H18S/c1-16(2,3)13-9-11-15(12-10-13)17-14-7-5-4-6-8-14/h4-12H,1-3H3
    • InChI Key: KGRAEJDVHXHGSQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 242.11292175g/mol
  • Monoisotopic Mass: 242.11292175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 25.3Ų

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